Ethyl 7-bromo-4-chloropyrazolo[1,5-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 7-bromo-4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C10H8BrClN2O2/c1-2-16-10(15)6-5-13-14-8(11)4-3-7(12)9(6)14/h3-5H,2H2,1H3
• InChI Key: BGHMVYQCAUSGLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=CC=C(N2N=C1)Br)Cl
• Molecular Formula: C10H8BrClN2O2
• Molecular Weight: 303.54 g/mol

Description

Ethyl 7-bromo-4-chloropyrazolo[1,5-a]pyridine-3-carboxylate, otherwise known as EBCP, is a synthetic compound with a variety of uses in a number of scientific applications. It is a colorless, crystalline solid that is soluble in water and ethanol, and has a melting point of 205-206°C. EBCP is widely used in laboratories as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a fluorescent probe in biochemical experiments.

Scientific Research Applications

Synthesis of Pyrazole Derivatives

• Ethyl 2-(3-chloro-2-pyridinyl)-5-oxo-3-pyrazolidinecarboxylate, a related compound, was synthesized from 2,3-dichloropyidine. This process involved nucleophilic substitution with aqueous hydrazine, followed by cyclization with diethyl maleate. This method is a key intermediate for preparing the insecticide chlorantraniliprole (Ji Ya-fei, 2009).

Insecticide Intermediates

• Ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, an important intermediate of the new insecticide chlorantraniliprole, was synthesized with a total yield and purity of 91.0% and 99%, respectively. This synthesis route is notable for its simplicity and low cost, making it promising for industrialization (Lan Zhi-li, 2007).

N-Fused Heterocycle Synthesis

• A novel synthesis method for ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products was developed using a condensation process. This process involves refluxing acetic acid and is useful for preparing new N-fused heterocycle products (Aseyeh Ghaedi et al., 2015).

Synthesis of Fluorophore Derivatives

• A tandem reaction method was developed for synthesizing 4-hydroxy pyrazolo[1,5-a]pyridine derivatives. These pyrazolo[1,5-a]pyridines exhibit strong fluorescence in solutions, highlighting their potential use in fluorescence applications (Pei Yan et al., 2018).

Antibacterial Compound Synthesis

• New heterocyclic compounds containing a sulfonamido moiety were synthesized for use as antibacterial agents. This synthesis involved reacting the precursor ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate with various active methylene compounds, producing a range of derivatives with high antibacterial activity (M. E. Azab et al., 2013).